Cas no 149848-02-2 (1-Piperazinepropanol,4-methyl-a-phenyl-, 1-propanoate)

• Product name: 1-Piperazinepropanol,4-methyl-a-phenyl-, 1-propanoate
• CAS No: 149848-02-2
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 158494
• PubChem ID: 3073533

1-Piperazinepropanol,4-methyl-a-phenyl-, 1-propanoate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanol,4-methyl-a-phenyl-, 1-propanoate
• [3-(4-methylpiperazin-1-yl)-1-phenylpropyl] propanoate
• 4-Methyl-alpha-phenyl-1-piperazinepropanol propanoate (ester)
• DTXSID30933771
• 1-Piperazinepropanol, 4-methyl-alpha-phenyl-, propanoate (ester)
• 3-(4-METHYLPIPERAZIN-1-YL)-1-PHENYLPROPYL PROPANOATE
• 149848-02-2

• Inchi： InChI=1S/C17H26N2O2/c1-3-17(20)21-16(15-7-5-4-6-8-15)9-10-19-13-11-18(2)12-14-19/h4-8,16H,3,9-14H2,1-2H3
• InChI Key： VSQIPTDKWPLWEV-UHFFFAOYSA-N
• SMILES： CCC(OC(C1=CC=CC=C1)CCN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 290.19958
• Monoisotopic Mass: 290.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.047
• Boiling Point: 395.6°Cat760mmHg
• Flash Point: 193.1°C
• Refractive Index: 1.521
• PSA: 32.78